Cas no 1806275-53-5 (Ethyl 3-cyano-5-hydroxymethyl-2-(trifluoromethoxy)phenylacetate)

• Product Name: Ethyl 3-cyano-5-hydroxymethyl-2-(trifluoromethoxy)phenylacetate
• CAS No: 1806275-53-5
• MF: C₁₃H₁₂F₃NO₄
• MW: 303.233894348145
• CID: 4943259
• Update Time: 2025-06-09

Ethyl 3-cyano-5-hydroxymethyl-2-(trifluoromethoxy)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-5-hydroxymethyl-2-(trifluoromethoxy)phenylacetate

• Inchi： 1S/C13H12F3NO4/c1-2-20-11(19)5-9-3-8(7-18)4-10(6-17)12(9)21-13(14,15)16/h3-4,18H,2,5,7H2,1H3
• InChI Key： OYYYUMYBDRERJC-UHFFFAOYSA-N
• SMILES： FC(OC1C(C#N)=CC(CO)=CC=1CC(=O)OCC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 404
• XLogP3: 2.1
• Topological Polar Surface Area: 79.6

Additional information on Ethyl 3-cyano-5-hydroxymethyl-2-(trifluoromethoxy)phenylacetate

Ethyl 3-cyano-5-hydroxymethyl-2-(trifluoromethoxy)phenylacetate (CAS No. 1806275-53-5): A Comprehensive Overview

Ethyl 3-cyano-5-hydroxymethyl-2-(trifluoromethoxy)phenylacetate, identified by its CAS number 1806275-53-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate molecular structure, presents a unique combination of functional groups that make it a versatile intermediate in the development of various pharmacologically active agents.

The molecular framework of Ethyl 3-cyano-5-hydroxymethyl-2-(trifluoromethoxy)phenylacetate incorporates several key features that contribute to its reactivity and utility. The presence of a cyano group (-CN) at the third position of the phenyl ring enhances its potential as a precursor in the synthesis of heterocyclic compounds, which are widely recognized for their biological activity. Additionally, the hydroxymethyl group (-CH₂OH) at the fifth position introduces a site for further functionalization, enabling the construction of more complex molecular architectures. The trifluoromethoxy group (-OCH₂CF₃) at the second position not only influences the electronic properties of the molecule but also contributes to its metabolic stability, making it an attractive candidate for drug development.

In recent years, there has been a growing interest in the exploration of fluorinated aromatic compounds due to their enhanced binding affinity and improved pharmacokinetic profiles. The incorporation of fluorine atoms into pharmaceutical molecules has been demonstrated to modulate their biological activity, solubility, and metabolic stability. Ethyl 3-cyano-5-hydroxymethyl-2-(trifluoromethoxy)phenylacetate, with its trifluoromethoxy substituent, aligns with this trend and offers a promising scaffold for designing novel therapeutic agents.

One of the most compelling aspects of Ethyl 3-cyano-5-hydroxymethyl-2-(trifluoromethoxy)phenylacetate is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in numerous cellular processes, and their dysregulation is often associated with various diseases, including cancer. By leveraging the structural features of this compound, researchers have developed novel inhibitors targeting specific kinases, leading to significant advancements in oncology research. For instance, derivatives of Ethyl 3-cyano-5-hydroxymethyl-2-(trifluoromethoxy)phenylacetate have been investigated for their ability to inhibit tyrosine kinases, which are overexpressed in many cancer cell lines.

Moreover, the hydroxymethyl group in Ethyl 3-cyano-5-hydroxymethyl-2-(trifluoromethoxy)phenylacetate provides a versatile handle for further chemical modifications. This functionality can be utilized to introduce various pharmacophores or to link the compound to other bioactive molecules through conjugation techniques. Such modifications have been instrumental in generating libraries of compounds for high-throughput screening (HTS), a widely employed strategy in drug discovery pipelines.

The trifluoromethoxy group is another critical feature that contributes to the unique properties of Ethyl 3-cyano-5-hydroxymethyl-2-(trifluoromethoxy)phenylacetate. Fluoro substitution is known to enhance lipophilicity and metabolic stability, which are essential attributes for an effective drug candidate. The electron-withdrawing nature of the trifluoromethoxy group also influences the electronic distribution within the molecule, potentially affecting its binding interactions with biological targets.

In academic research, Ethyl 3-cyano-5-hydroxymethyl-2-(trifluoromethoxy)phenylacetate has been utilized as a key intermediate in synthetic methodologies aimed at constructing complex heterocyclic frameworks. These methodologies often involve multi-step reactions that showcase the compound's ability to undergo various transformations while retaining its core structural integrity. Such synthetic strategies have not only advanced our understanding of organic chemistry but also provided valuable tools for medicinal chemists.

The pharmaceutical industry has also recognized the potential of Ethyl 3-cyano-5-hydroxymethyl-2-(trifluoromethoxy)phenylacetate as a building block for drug candidates. Its structural motifs have been incorporated into molecules targeting diverse therapeutic areas, including cardiovascular diseases, inflammatory disorders, and neurodegenerative conditions. The compound's versatility stems from its ability to be modified at multiple positions while maintaining its core pharmacological properties.

The synthesis of Ethyl 3-cyano-5-hydroxymethyl-2-(trifluoromethoxy)phenylacetate presents an interesting challenge due to its complex structure. However, advances in synthetic chemistry have made it more accessible than ever before. Modern techniques such as palladium-catalyzed cross-coupling reactions and flow chemistry have streamlined the process, enabling researchers to produce this compound with higher yields and purity. These advancements have not only facilitated academic research but also opened new avenues for industrial applications.

In conclusion, Ethyl 3-cyano-5-hydroxymethyl-2-(trifluoromethoxy)phenylacetate (CAS No. 1806275-53-5) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it an excellent intermediate for synthesizing biologically active molecules targeting various diseases. As research continues to uncover new applications and synthetic strategies for this compound, its importance in medicinal chemistry is likely to grow even further.